Cas no 306937-30-4 (3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride)

• Product Name: 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride
• CAS No: 306937-30-4
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• MDL: MFCD02180955
• CID: 303996
• PubChem ID: 2773667
• Update Time: 2025-06-15

3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 3-chloro-5-fluoro-2-methyl-
• 3-chloro-5-fluoro-2-methylbenzenesulfonyl chloride
• 3-Chloro-5-fluoro-2-methylbenzene-sulfonyl chloride
• Benzenesulfonylchloride,3-chloro-5-fluoro-2-methyl
• SCHEMBL1501056
• FT-0600689
• 3-Chloro-5-fluoro-2-methylbenzenesulfonylchloride
• 306937-30-4
• 3-chloro-5-fluoro-2-methylbenzene-1-sulfonyl chloride
• DTXSID50378625
• MFCD02180955
• AKOS006222064
• A820562
• Benzenesulfonyl chloride, 3-chloro-5-fluoro-2-methyl-
• 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride

• MDL： MFCD02180955
• Inchi： 1S/C7H5Cl2FO2S/c1-4-6(8)2-5(10)3-7(4)13(9,11)12/h2-3H,1H3
• InChI Key： DPLPKJZEWFVGQM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 241.93700
• Monoisotopic Mass: 241.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.533
• Melting Point: 27-29
• Boiling Point: 300.5°C at 760 mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.542
• PSA: 42.52000
• LogP: 3.79580

3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride

Recent Advances in the Application of 3-Chloro-5-fluoro-2-methylbenzene Sulfonyl Chloride (CAS: 306937-30-4) in Chemical and Pharmaceutical Research

3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride (CAS: 306937-30-4) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel sulfonamide-based drugs, which are known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride as a precursor for the synthesis of sulfonamide derivatives with potent inhibitory effects against bacterial pathogens. The study demonstrated that the compound's unique halogenated and methylated structure enhances its reactivity, enabling efficient coupling with various amines to yield high-purity sulfonamides. These derivatives exhibited significant activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, suggesting their potential as next-generation antibiotics.

Another recent investigation, featured in Organic & Biomolecular Chemistry, focused on the mechanistic role of 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride in facilitating Suzuki-Miyaura cross-coupling reactions. The study revealed that the electron-withdrawing properties of the sulfonyl chloride group, combined with the steric effects of the methyl and halogen substituents, significantly improve the yield and selectivity of the reaction. This finding opens new avenues for the synthesis of complex aryl sulfones, which are valuable building blocks in drug discovery and material science.

Beyond its synthetic applications, 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride has also been investigated for its potential in targeted drug delivery systems. A 2024 preprint on ChemRxiv described the development of sulfonyl chloride-functionalized nanoparticles capable of selectively releasing anticancer agents in response to tumor-specific enzymes. The study reported that the compound's stability under physiological conditions and its ability to form covalent bonds with biomolecules make it an ideal candidate for such applications.

In conclusion, the versatility of 3-Chloro-5-fluoro-2-methylbenzene sulfonyl chloride (CAS: 306937-30-4) continues to drive innovation in chemical and pharmaceutical research. Its role in the synthesis of bioactive sulfonamides, facilitation of cross-coupling reactions, and potential in drug delivery systems underscores its importance as a multifunctional intermediate. Future research should focus on optimizing its synthetic protocols and exploring its applications in emerging therapeutic areas, such as immunotherapy and precision medicine.